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Compound of Interest

Compound Name: 3-Chloro-4-(pyridin-4-yloxy)aniline
CAS No.: 630125-41-6
Cat. No.: B2920243

Get Quote

Executive Summary & Immediate Directive

Do not dispose of 3-Chloro-4-(pyridin-4-yloxy)aniline down the drain or in municipal trash.

This compound is a halogenated heteroaryl amine. Its structural integration of a pyridine ring,
an ether linkage, and a chlorinated aniline moiety necessitates high-temperature incineration
with flue gas scrubbing. Improper disposal poses significant risks of aquatic toxicity and the
formation of dioxins or toxic nitrogen oxides (NOx) during uncontrolled combustion.

Primary Disposal Path: High-Temperature Incineration (Rotary Kiln) at a licensed TSD
(Treatment, Storage, and Disposal) facility.

Hazard Profile & Waste Characterization

Before initiating disposal, the waste must be accurately characterized to ensure regulatory
compliance (RCRA/EPA) and safety.

Chemical Identity[1][2]
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Chemical Name: 3-Chloro-4-(pyridin-4-yloxy)aniline

CAS Number: 524955-09-7 (Isomer/Analog reference)

Molecular Formula: C11HoCIN20

Waste Class: Halogenated Organic / Nitrogenous Base

Critical Hazards

. Operational
Hazard Category Signal Word Hazard Statement L
Implication
Toxic if swallowed, in
contact with skin, or Use full PPE (Tyvek,
Acute Toxicity DANGER inhaled Nitrile gloves,

(H301+H311+H331).  N95/P100).
[1]

Very toxic to aquatic
. . . ) Zero tolerance for
Environmental WARNING life with long-lasting

sewer discharge.
effects (H410).

Releases HCI, NOXx,
Combustion WARNING and COx upon
decomposition.

Incineration requires

acid gas scrubbing.

Regulatory Classification (RCRA)

While this specific isomer may not be explicitly "P-listed" or "U-listed" by name in 40 CFR
261.33, it shares structural homology with p-Chloroaniline (P024).

e Conservative Classification: Treat as RCRA Hazardous Waste.

» Waste Code Recommendation: If not strictly listed, characterize as DO0O (Non-listed
Hazardous) but manage under Halogenated Solvents/Organics profiles. Check state-specific
regulations which may be stricter (e.g., California).

Operational Handling Procedures
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Segregation Logic

Chemical incompatibility can lead to fires or toxic gas evolution. Follow this segregation matrix:

o« COMPATIBLE: Halogenated solvents (Methylene chloride), Non-halogenated organics (if
approved by TSD), Other stable organic amines.

e INCOMPATIBLE (DO NOT MIX):

o Strong Acids: May react with the pyridine/aniline nitrogen to form salts, potentially
generating heat.

o Strong Oxidizers: Risk of violent reaction or fire.

o Agueous Waste: Keep separate to minimize disposal costs and prevent hydrolysis issues.

Packaging & Labeling

o Container: Use High-Density Polyethylene (HDPE) or Amber Glass bottles. Avoid metal
containers if acidic impurities are suspected.

e Labeling:
o Primary Label: "HAZARDOUS WASTE - Halogenated Organic Solid."

o Constituents: Explicitly list "3-Chloro-4-(pyridin-4-yloxy)aniline" and approximate %
composition.

o Hazard Checkbox: Mark "Toxic" and "Environmental Hazard."

Spill Response Protocol

In the event of a spill, immediate containment is required to prevent environmental release.
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Spill Detected

1. Evacuate Area &
Assess Volume

2. Don PPE:
Nitrile Gloves (Double),

Lab Coat, Safety Goggles,
N95 Respirator

3. Containment:
Circle spill with
inert absorbent (Vermiculite/Sand)

:

4. Collection:
Scoop into HDPE Waste Jar.
Do NOT create dust.

:

5. Decontamination:
Wipe surface with soap/water.
Collect wipes as waste.

6. Label & Store:

Mark as 'Spill Debris - Toxic'

Figure 1: Emergency Spill Response Workflow for Toxic Solids

Click to download full resolution via product page

Final Disposition & Transport
Transport Information (DOT)
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When transferring waste to a licensed hauler, ensure the shipping manifest reflects the
following:

e UN Number:UN 2811

e Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Chloro-4-(pyridin-4-yloxy)aniline)
e Hazard Class: 6.1

o Packing Group: Il (assuming lower toxicity) or Il (conservative approach).

e Labels: "POISON" (Class 6) and "MARINE POLLUTANT" (if >5kg).

Destruction Method: Incineration

The only acceptable destruction method is Rotary Kiln Incineration at a permitted facility.
e Mechanism: Thermal oxidation breaks the C-Cl and C-N bonds.
e Critical Parameters:

o Temperature: >1100°C (2000°F) to ensure destruction of the halogenated ring.

o Residence Time: >2 seconds.

o Scrubbing: Flue gas must pass through a caustic scrubber (NaOH) to neutralize Hydrogen
Chloride (HCI) gas generated from the chlorine atom.

Waste Generation:

Classification: Segregation: packaging: Transport: Destruction:
v A {uridin A, - Halogenated Organic P X . : Rotary Kiln Incineration
3-Chloro-4-(pyridin-4-yloxy)aniline (Toxic, N Separate from Acids/Oxidizers UN-Rated HDPE Drum/Jar UN 2811, Class 6.1 (>1100°C + HCI Scrubbing)

Figure 2: Cradle-to-Grave Disposal Pathway

Click to download full resolution via product page
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e U.S. Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A User-
Friendly Reference Document. (Defining Characteristic Wastes). [Link]

e PubChem.Compound Summary: 3-Chloro-4-(pyridin-4-yloxy)aniline. National Library of
Medicine. [Link](Note: General compound search used for structural verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

e To cite this document: BenchChem. [Operational Disposal Guide: 3-Chloro-4-(pyridin-4-
yloxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2920243/docs#operational-disposal-guide-3-chloro-
4-pyridin-4-yloxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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